1-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-3-(tetrahydro-2H-pyran-4-yl)urea

• IUPAC Name: 1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-3-(oxan-4-yl)urea
• InChI: InChI=1S/C14H22N2O4/c1-14(18,9-12-3-2-6-20-12)10-15-13(17)16-11-4-7-19-8-5-11/h2-3,6,11,18H,4-5,7-10H2,1H3,(H2,15,16,17)
• InChI Key: SCNDQJYPXZOBQF-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CO1)(CNC(=O)NC2CCOCC2)O
• Molecular Formula: C14H22N2O4
• Molecular Weight: 282.34 g/mol

Description

1-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-3-(tetrahydro-2H-pyran-4-yl)urea, commonly known as FH-1, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

Synthesis and Chemical Reactivity

• Furan and pyran derivatives are central to the development of novel synthetic methodologies. For instance, a study explored the one-pot diastereoselective three-component reaction of urea/thiourea with 2,3-dihydrofuran/3,4-dihydro-2H-pyran for synthesizing furano and pyrano pyrimidinones, highlighting the utility of these compounds in creating complex organic molecules (Ghorbani-Vaghei et al., 2015).

• Another research effort demonstrated the non-iterative asymmetric synthesis of C15 Polyketide Spiroketals from 2,2'-methylenebis[furan], indicating the potential of furan derivatives in the synthesis of biologically active compounds (Meilert et al., 2004).

Biological and Medicinal Chemistry

• The study of urea derivatives, including those with furan and pyran moieties, has implications in medicinal chemistry. For example, the synthesis and characterization of 1,3-disubstituted ureas containing pyrazole and (adamantan-1-yl)methyl fragments have demonstrated inhibitory activity against human soluble epoxide hydrolase, with potential therapeutic applications (D'yachenko et al., 2019).

• Pyridine and naphthyridine derivatives synthesized from furan compounds have shown a range of chemical reactivities, which could be leveraged in the development of novel drugs and materials (Abdelrazek et al., 2010).

Material Science and Catalysis

• Furan derivatives are also explored in material science for their potential in creating new materials with unique properties. For instance, the rheology, morphology, and gelation of hydrogelators can be tuned by the structural modifications of furan-containing compounds, indicating their versatility in material design (Lloyd & Steed, 2011).